Cas no 1050496-70-2 (4-(3-bromopropyl)tetrahydro-2H-pyran)

• Product Name: 4-(3-bromopropyl)tetrahydro-2H-pyran
• CAS No: 1050496-70-2
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 2113872
• PubChem ID: 57699704
• Update Time: 2025-08-05

4-(3-bromopropyl)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)tetrahydro-2H-Pyran
• 4-(3-bromopropyl)oxane
• ISUJTGWHAHQUFJ-UHFFFAOYSA-N
• NE31632
• 4-(3-bromopropyl)tetrahydro-2H-pyran

• MDL： MFCD16824800
• Inchi： 1S/C8H15BrO/c9-5-1-2-8-3-6-10-7-4-8/h8H,1-7H2
• InChI Key： ISUJTGWHAHQUFJ-UHFFFAOYSA-N
• SMILES： BrCCCC1CCOCC1

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(3-bromopropyl)tetrahydro-2H-pyran

4-(3-Bromopropyl)tetrahydro-2H-pyran: A Comprehensive Overview

4-(3-Bromopropyl)tetrahydro-2H-pyran, also known by its CAS number 1050496-70-2, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a brominated derivative of tetrahydrofuran (THF), a widely used solvent in various chemical reactions. The presence of the bromine atom in the side chain introduces unique reactivity and functional properties, making it a valuable building block in modern chemistry.

The structure of 4-(3-Bromopropyl)tetrahydro-2H-pyran consists of a six-membered tetrahydropyran ring with a brominated propyl group attached at the 4-position. This configuration allows for a range of chemical transformations, including nucleophilic substitution, addition, and elimination reactions. Recent studies have highlighted its utility in the synthesis of advanced polymers, pharmaceutical intermediates, and specialty chemicals.

One of the most notable applications of this compound is in the field of polymer science. Researchers have utilized 4-(3-Bromopropyl)tetrahydro-2H-pyran as a precursor for the synthesis of biodegradable polymers, which are increasingly sought after due to their environmental benefits. The bromine atom serves as a reactive site for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties.

In addition to polymer applications, this compound has found relevance in drug discovery. Its ability to undergo various substitution reactions makes it an ideal candidate for the synthesis of bioactive molecules. Recent advancements in medicinal chemistry have demonstrated its potential as an intermediate in the development of anti-cancer agents and antibiotics.

The synthesis of 4-(3-Bromopropyl)tetrahydro-2H-pyran typically involves a two-step process: first, the bromination of an appropriate propyl alcohol derivative, followed by its coupling with tetrahydropyran under specific reaction conditions. Optimization studies have shown that the choice of solvent and reaction temperature significantly influences both yield and purity.

From an environmental standpoint, understanding the degradation pathways of 4-(3-Bromopropyl)tetrahydro-2H-pyran is crucial for assessing its ecological impact. Recent research has revealed that this compound undergoes hydrolytic degradation under alkaline conditions, yielding less harmful byproducts. This information is vital for industries aiming to adopt greener synthetic practices.

In conclusion, 4-(3-Bromopropyl)tetrahydro-2H-pyran stands as a pivotal compound in contemporary chemical research. Its unique structure and reactivity offer vast opportunities for innovation across multiple disciplines. As researchers continue to explore its potential applications, this compound is poised to play an even more significant role in shaping future advancements in materials science and pharmaceutical development.